Cas no 781626-11-7 (5-Fluorobiphenyl-2-carbonyl chloride)

• Product Name: 5-Fluorobiphenyl-2-carbonyl chloride
• CAS No: 781626-11-7
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 4997885
• Update Time: 2025-11-01

5-Fluorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-fluorobiphenyl-2-carbonyl chloride
• 5-Fluorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H8ClFO/c14-13(16)11-7-6-10(15)8-12(11)9-4-2-1-3-5-9/h1-8H
• InChI Key： GRSFIVDXKHYHEU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C1C=CC=CC=1)F)=O

Computed Properties

• Exact Mass: 234.025
• Monoisotopic Mass: 234.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 5-Fluorobiphenyl-2-carbonyl chloride

Recent Advances in the Application of 5-Fluorobiphenyl-2-carbonyl chloride (CAS: 781626-11-7) in Chemical Biology and Pharmaceutical Research

5-Fluorobiphenyl-2-carbonyl chloride (CAS: 781626-11-7) is a fluorinated aromatic acyl chloride that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, fluorescent probes, and covalent protein modifiers. The presence of both a fluorine atom and a reactive carbonyl chloride group makes it a valuable building block for structure-activity relationship (SAR) studies and targeted drug design.

Recent studies have highlighted the role of 5-Fluorobiphenyl-2-carbonyl chloride in the development of covalent inhibitors for protein kinases, particularly those involved in cancer signaling pathways. Researchers have utilized this compound to introduce a fluorinated biphenyl moiety into inhibitor scaffolds, enhancing both binding affinity and selectivity. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this building block into a series of Bruton's tyrosine kinase (BTK) inhibitors, resulting in improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in drug discovery, 5-Fluorobiphenyl-2-carbonyl chloride has been employed in the design of fluorescent probes for bioimaging applications. The fluorinated biphenyl core provides excellent photophysical properties, while the reactive carbonyl chloride allows for facile conjugation to biomolecules. A recent publication in ACS Chemical Biology described the use of this compound in developing turn-on fluorescent probes for detecting reactive oxygen species (ROS) in live cells, offering new tools for studying oxidative stress in disease models.

The synthetic utility of 5-Fluorobiphenyl-2-carbonyl chloride has also been explored in materials science. Researchers have reported its use as a monomer for constructing fluorinated polyamides with enhanced thermal stability and chemical resistance. These materials show promise for applications in biomedical devices and drug delivery systems, as highlighted in a 2024 Advanced Materials publication.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 5-Fluorobiphenyl-2-carbonyl chloride. While it remains a valuable synthetic intermediate, its reactivity requires careful handling under inert atmosphere and proper personal protective equipment. New stabilization methods using molecular sieves or stabilizer additives have been reported to improve its shelf life and handling characteristics.

Looking forward, the unique properties of 5-Fluorobiphenyl-2-carbonyl chloride continue to inspire innovative applications across multiple disciplines. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design, where its ability to form stable covalent bonds could be leveraged for targeted protein degradation. As synthetic methodologies advance and our understanding of fluorinated compounds deepens, this versatile building block is likely to play an increasingly important role in chemical biology and pharmaceutical development.